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Abstract

This document provides a detailed overview of the early discovery and history of 5-nitroso-1H-
imidazole. Due to the limited availability of specific historical and experimental data in publicly
accessible literature, this guide focuses on the fundamental properties of the compound and
places its potential synthesis and reactivity in the context of well-established imidazole
chemistry. This guide summarizes its physicochemical properties and outlines hypothetical
early-stage experimental protocols based on related compounds.

Introduction

The imidazole ring is a fundamental scaffold in medicinal chemistry, present in numerous
natural products and synthetic drugs. The introduction of a nitroso group at the 5-position of the
imidazole ring yields 5-nitroso-1H-imidazole, a molecule with potential for diverse chemical
reactivity and biological activity. While detailed historical accounts of its specific discovery are
not readily available in scientific literature, its existence and basic properties are documented in
chemical databases. This guide aims to provide a comprehensive technical resource based on
available data and established principles of imidazole chemistry.

Physicochemical Properties
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The fundamental properties of 5-nitroso-1H-imidazole are crucial for understanding its
potential applications and for designing synthetic and analytical procedures. The following table
summarizes key quantitative data for the compound.

Property Value Source

Molecular Formula CsHsNsO PubChem
Molecular Weight 97.08 g/mol PubChem
CAS Number 116333-47-2 PubChem
IUPAC Name 5-nitroso-1H-imidazole PubChem
SMILES C1=C(NC=N1)N=0 PubChem
InChl Key CHOXHAVAKARYNS- PubChem

UHFFFAOYSA-N

Table 1: Physicochemical Properties of 5-nitroso-1H-imidazole.[1]

Hypothetical Early Synthesis and Experimental
Protocols

While the specific historical synthesis of 5-nitroso-1H-imidazole is not documented in the
available literature, a plausible synthetic route can be inferred from the general chemistry of
imidazoles. The nitrosation of an activated imidazole precursor would be the most direct
approach.

General Synthetic Approach: Nitrosation of Imidazole

The introduction of a nitroso group onto an aromatic ring typically involves the use of a
nitrosating agent, such as nitrous acid (generated in situ from a nitrite salt and a strong acid),
under controlled temperature conditions.

Reaction: Imidazole + NaNO:z + HCI - 5-nitroso-1H-imidazole + NaCl + H20

Detailed Hypothetical Protocol:
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o Preparation of the Reaction Mixture: A solution of 1H-imidazole (1 equivalent) in a suitable
solvent (e.g., water or a water/alcohol mixture) is prepared in a reaction vessel equipped with
a stirrer and a cooling bath.

 Acidification: The solution is cooled to 0-5 °C, and a strong acid, such as hydrochloric acid, is
added dropwise to create an acidic environment.

 Nitrosation: A solution of sodium nitrite (NaNO3z) (1-1.2 equivalents) in water is prepared and
added dropwise to the cooled imidazole solution over a period of 30-60 minutes, ensuring
the temperature remains below 5 °C.

o Reaction Monitoring: The reaction progress would be monitored by thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the
consumption of the starting material and the formation of the product.

o Work-up and Isolation: Upon completion, the reaction mixture is neutralized with a suitable
base (e.g., sodium bicarbonate). The product, 5-nitroso-1H-imidazole, could then be
extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined,
dried over an anhydrous salt (e.g., sodium sulfate), filtered, and the solvent is removed
under reduced pressure.

 Purification: The crude product would likely be purified by column chromatography on silica
gel or by recrystallization from a suitable solvent system.

Characterization

The structure of the synthesized 5-nitroso-1H-imidazole would be confirmed using a
combination of spectroscopic techniques:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
confirm the presence and connectivity of the protons and carbons in the imidazole ring.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.

« Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the
functional groups, particularly the N=O stretch of the nitroso group.
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» Ultraviolet-Visible (UV-Vis) Spectroscopy: To determine the electronic absorption properties
of the molecule.

Logical Relationships and Experimental Workflows

The synthesis and characterization of 5-nitroso-1H-imidazole would follow a logical workflow

common in synthetic chemistry.

- Nitrosation Reaction Monitoring Work-up & Isolation Purification Characterization -
Start: Imidazole ‘ (NaNO2, HCl, 0-5 °C) H (TLC/HPLC) ‘4>{ i 3 (l i (NMR, MS, IR, UV-Vis) Pure 5-nitroso-1H-imidazole

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis and characterization of 5-nitroso-1H-
imidazole.

Potential Early-Stage Biological Investigations

Given the well-documented biological activities of other nitro- and nitroso-substituted
imidazoles, it is plausible that early investigations into 5-nitroso-1H-imidazole would have
focused on its potential as an antimicrobial or radiosensitizing agent.

Antimicrobial Activity Screening

A logical first step in assessing the biological potential of a new imidazole derivative would be
to screen it for antimicrobial activity against a panel of bacteria and fungi.
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Caption: Logical workflow for preliminary antimicrobial screening.

Conclusion

While the specific historical details surrounding the initial discovery of 5-nitroso-1H-imidazole
are not prominent in the scientific literature, its fundamental properties are known. This guide
provides a comprehensive overview based on available data and logical inference from the
broader field of imidazole chemistry. The outlined hypothetical experimental protocols and
workflows serve as a foundational reference for researchers interested in the synthesis,
characterization, and potential biological evaluation of this and related compounds. Further
investigation into historical chemical archives and patent literature may yet uncover the original
reports of this molecule's discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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